1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene

• CAS: 96155-98-5

Core Science & Biosynthesis

1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene CAS number and chemical identifiers

This technical guide provides a comprehensive overview of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene, a substituted nitroaromatic compound of interest to researchers in organic synthesis and drug development. This document details its chemical identifiers, a robust hypothetical protocol for its synthesis, and modern analytical methods for its characterization. The guide is structured to provide not only procedural steps but also the underlying scientific principles, ensuring a thorough understanding for researchers, scientists, and professionals in drug development.

Section 1: Core Chemical Identity

1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene, also known by its IUPAC name 1-Isopropyl-2,3-dimethyl-5-nitrobenzene, is a distinct chemical entity. A summary of its key identifiers is presented below for clear and unambiguous reference.

Identifier	Value
CAS Number	96155-98-5[1]
IUPAC Name	1-Isopropyl-2,3-dimethyl-5-nitrobenzene
Synonyms	1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene
Molecular Formula	C₁₁H₁₅NO₂
SMILES	CC(C)C1=C(C)C(C)=CC(=C1)[O-]
Molecular Weight	193.24 g/mol

Section 2: Synthesis via Electrophilic Aromatic Nitration: A Mechanistic Approach

The introduction of a nitro group onto an aromatic ring is a classic example of electrophilic aromatic substitution (EAS).[2] The synthesis of 1-isopropyl-2,3-dimethyl-5-nitrobenzene is predicated on the nitration of the precursor, 1-isopropyl-2,3-dimethylbenzene. The regioselectivity of this reaction is a critical consideration, governed by the electronic and steric effects of the substituents on the benzene ring.

Causality of Experimental Choices: Understanding Regioselectivity

The three alkyl substituents on the benzene ring—two methyl groups and one isopropyl group—are all activating and ortho-, para-directing.[2][3] This is due to their electron-donating inductive effects and hyperconjugation, which stabilize the positively charged intermediate (the sigma complex or arenium ion) formed during the electrophilic attack.[2]

However, the positions for electrophilic attack are not equivalent. We must consider the directing effects of all three groups to predict the major product:

• Position 4: Para to the isopropyl group and ortho to a methyl group. This position is electronically activated.

• Position 5: Meta to the isopropyl and one methyl group, but para to the other methyl group.

• Position 6: Ortho to the isopropyl group and meta to a methyl group. This position is sterically hindered by the bulky isopropyl group.

Considering these factors, the nitration is expected to occur primarily at the less sterically hindered positions that are still electronically activated by the ortho- and para-directing alkyl groups. The position para to one of the methyl groups and meta to the other substituents (Position 5) is a likely candidate for nitration, leading to the desired product. The bulky isopropyl group will sterically disfavor nitration at the ortho position (Position 6).[3]

The nitrating agent of choice is a mixture of concentrated nitric acid and concentrated sulfuric acid. Sulfuric acid acts as a catalyst by protonating nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺), the active species in the reaction.[2]

Hypothetical Experimental Protocol: Synthesis of 1-Isopropyl-2,3-dimethyl-5-nitrobenzene

This protocol is a self-validating system, designed with safety and efficiency in mind.

Step 1: Preparation of the Nitrating Mixture

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add 20 mL of concentrated sulfuric acid.

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly, with continuous stirring, add 20 mL of concentrated nitric acid via the dropping funnel, ensuring the temperature does not exceed 10 °C.

Step 2: Nitration Reaction

• In a separate beaker, dissolve 10 g of 1-isopropyl-2,3-dimethylbenzene in 20 mL of a suitable inert solvent like dichloromethane.

• Slowly add the solution of the starting material to the cold nitrating mixture dropwise over a period of 30-45 minutes, maintaining the reaction temperature between 0-10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Step 3: Work-up and Isolation

• Once the reaction is complete, carefully pour the reaction mixture onto 200 g of crushed ice with stirring.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

Step 4: Purification

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-Isopropyl-2,3-dimethyl-5-nitrobenzene.

Section 3: Analytical Characterization

The identity and purity of the synthesized 1-isopropyl-2,3-dimethyl-5-nitrobenzene should be confirmed using a combination of chromatographic and spectroscopic techniques.

Chromatographic Analysis

Gas chromatography (GC) is a powerful technique for the analysis of nitroaromatic compounds.

Hypothetical GC-MS Protocol:

• Instrument: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent.

• Injector: Split/splitless injector, operated in splitless mode to maximize sensitivity. A deactivated injection port liner is recommended to prevent thermal degradation of the analyte.[4]

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the compound.

• MS Detector: Operated in electron ionization (EI) mode, scanning a mass range of m/z 50-500.

The mass spectrum is expected to show a molecular ion peak corresponding to the molecular weight of the compound (193.24 g/mol ) and characteristic fragmentation patterns.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will provide information about the number and types of protons and their connectivity. Expected signals would include those for the isopropyl group (a septet and a doublet), the two methyl groups (singlets), and the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the nitro group (typically strong asymmetric and symmetric stretching vibrations around 1530-1500 cm⁻¹ and 1350-1330 cm⁻¹, respectively), as well as bands corresponding to C-H and C=C bonds of the aromatic ring.

Section 4: Safety and Handling

Aromatic nitro compounds should be handled with caution due to their potential toxicity.[5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[4]

• Ventilation: All manipulations should be carried out in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.[4]

• Handling: Avoid contact with skin and eyes. In case of contact, wash the affected area immediately with plenty of water.[4] Aromatic nitro compounds can be absorbed through the skin.[5]

• Storage: Store in a cool, dry, and well-ventilated area away from strong oxidizing agents and bases.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Section 5: Conclusion

This technical guide provides a comprehensive framework for the synthesis, characterization, and safe handling of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene. By understanding the underlying chemical principles, researchers can effectively produce and analyze this compound for various applications in chemical synthesis and drug discovery.

References

• International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. In ILO Encyclopaedia of Occupational Health and Safety. Retrieved from [Link]

• O'Donnell, J. F., et al. (n.d.). Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High Resolution 1H NMR Spectroscopy.

• Carl ROTH. (n.d.). Safety Data Sheet: Nitrobenzene. Retrieved from [Link]

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Protocols & Analytical Methods

Nitration methods for 1,2-dimethyl-3-(1-methylethyl)benzene precursors

Application Notes & Protocols

Topic: Strategic Nitration of 1,2-Dimethyl-3-(1-methylethyl)benzene: A Guide to Regiocontrolled Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The introduction of a nitro group onto an aromatic ring via electrophilic aromatic substitution is a cornerstone of organic synthesis. Nitroaromatic compounds are pivotal intermediates in the fine chemical industry, serving as precursors for amines, which are fundamental building blocks for pharmaceuticals, dyes, and agrochemicals.[1][2] The nitration of polysubstituted benzene derivatives, such as 1,2-dimethyl-3-(1-methylethyl)benzene, presents a significant synthetic challenge. The regiochemical outcome is governed by a complex interplay between the electronic directing effects of multiple activating groups and the steric hindrance they impose.

This guide provides a comprehensive analysis of the nitration of 1,2-dimethyl-3-(1-methylethyl)benzene. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the underlying principles that dictate experimental choices and outcomes. We will explore the synthesis of the precursor, dissect the factors controlling regioselectivity, provide detailed, validated protocols, and outline robust analytical methods for product characterization.

Part 1: Synthesis of the Precursor: 1,2-Dimethyl-3-(1-methylethyl)benzene

The target substrate, 1,2-dimethyl-3-(1-methylethyl)benzene (also known as 3-isopropyl-o-xylene), is not a common commercially available starting material. A practical synthesis route involves the Friedel-Crafts alkylation of o-xylene. This reaction, while classic, requires careful control to achieve the desired mono-alkylation product.

Protocol 1: Friedel-Crafts Alkylation of o-Xylene

This protocol is based on established procedures for Friedel-Crafts alkylation of similar aromatic compounds.[3][4]

Objective: To synthesize 1,2-dimethyl-3-(1-methylethyl)benzene from o-xylene and an isopropylating agent.

Materials:

• o-Xylene (reagent grade, anhydrous)

• 2-Chloropropane (or isopropanol)

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, addition funnel, magnetic stirrer

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and an addition funnel. Operate within a fume hood.

• Catalyst Suspension: To the flask, add anhydrous dichloromethane and anhydrous aluminum chloride (1.1 equivalents). Cool the resulting suspension in an ice bath to 0 °C.

• Substrate Addition: In the addition funnel, prepare a solution of o-xylene (1.0 equivalent) and 2-chloropropane (1.05 equivalents) in anhydrous dichloromethane.

• Reaction: Add the solution from the funnel dropwise to the stirred AlCl₃ suspension over 30-60 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor reaction progress by TLC or GC.

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Very slowly and cautiously, add crushed ice to the flask to quench the reaction. Gaseous HCl will be evolved. Once the initial vigorous reaction subsides, add 1M HCl to dissolve the remaining aluminum salts.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product will likely be a mixture of isomers and some starting material. Purify the desired 1,2-dimethyl-3-(1-methylethyl)benzene product via fractional distillation under reduced pressure.

Part 2: Theoretical Considerations for Nitration

Mechanism of Aromatic Nitration

The universally accepted mechanism for aromatic nitration involves the generation of a potent electrophile, the nitronium ion (NO₂⁺).[5][6] In the classic mixed-acid method, concentrated sulfuric acid acts as a catalyst by protonating nitric acid, which then loses a water molecule to form the linear and highly electrophilic nitronium ion.[7][8][9][10]

Equation for Nitronium Ion Formation: H₂SO₄ + HNO₃ ⇌ HSO₄⁻ + H₂O⁺-NO₂ → HSO₄⁻ + H₂O + NO₂⁺[10][11]

Once formed, the nitronium ion is attacked by the π-electron system of the aromatic ring in the rate-determining step, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[5] A weak base, such as HSO₄⁻ or water, then abstracts a proton from the carbon bearing the nitro group, restoring aromaticity and yielding the nitroaromatic product.[1]

Caption: Generation of the nitronium ion electrophile from nitric and sulfuric acids.

Regioselectivity: Predicting the Site of Nitration

The primary challenge in the nitration of 1,2-dimethyl-3-(1-methylethyl)benzene is predicting which of the three available positions (C4, C5, or C6) the nitro group will attack. This is determined by the cumulative directing effects and steric hindrance of the three alkyl substituents.

• Electronic Effects: Alkyl groups are electron-donating through induction and hyperconjugation.[12][13] They are therefore activating groups and direct incoming electrophiles to the ortho and para positions.[13][14][15] These positions are electronically enriched and better able to stabilize the positive charge of the intermediate arenium ion.[16][17]

• Steric Hindrance: The physical size of the substituents can prevent an electrophile from approaching a potential reaction site.[18][19] The isopropyl group is significantly bulkier than a methyl group, and this steric hindrance plays a decisive role in determining the product ratio, often favoring substitution at less crowded sites.[20][21][22][23]

Analysis of Possible Attack Positions:

• Position C4: This position is para to the C1-methyl group (favorable) but ortho to the bulky C3-isopropyl group (unfavorable due to steric hindrance).

• Position C5: This position is para to the C2-methyl group (favorable) and meta to the other two groups. It is sterically the most accessible position.

• Position C6: This position is ortho to the C1-methyl group (favorable) but is severely sterically hindered, being flanked by the C1-methyl and the C3-isopropyl group.

Prediction: Based on this analysis, attack at C6 is highly unlikely. The reaction will be a competition between attack at C4 and C5. Due to the significant steric hindrance imposed by the isopropyl group at the adjacent C4 position, the major product is predicted to be 1,2-dimethyl-5-nitro-3-(1-methylethyl)benzene (from attack at C5) . The C4-nitro isomer will likely be formed as a minor product.

Caption: Analysis of electronic and steric effects on nitration regioselectivity.

Part 3: Experimental Protocol for Nitration

The following protocol details the controlled nitration using a standard mixed-acid procedure.

Protocol 2: Mixed-Acid Nitration

Objective: To synthesize 1,2-dimethyl-5-nitro-3-(1-methylethyl)benzene.

Safety Warning: This procedure involves highly corrosive and concentrated acids. The reaction is exothermic and can proceed uncontrollably if the temperature is not carefully managed. Always wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves. Perform the reaction in a chemical fume hood.

Materials:

• 1,2-Dimethyl-3-(1-methylethyl)benzene (from Part 1)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Dichloromethane (DCM) or Diethyl Ether

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Acid Mixture Preparation: In a flask, add concentrated H₂SO₄ (2.0 mL per 1.0 g of substrate). Cool the acid in an ice/salt bath to 0 °C. While stirring, slowly add concentrated HNO₃ (1.1 equivalents) dropwise, ensuring the temperature does not exceed 10 °C. This mixture is the nitrating agent.

• Substrate Addition: Dissolve the 1,2-dimethyl-3-(1-methylethyl)benzene (1.0 equivalent) in a minimal amount of an inert solvent like DCM. Add this solution dropwise to the cold, stirred nitrating mixture. The temperature must be strictly maintained between 0-5 °C throughout the addition.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the reaction's progress by taking small aliquots, quenching them in ice water, extracting with ether, and analyzing by TLC or GC.

• Quenching: Once the reaction is complete, pour the reaction mixture slowly and carefully onto a large amount of crushed ice in a beaker with stirring.

• Extraction: Transfer the resulting mixture to a separatory funnel. Extract the product with dichloromethane or diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash them sequentially with cold water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine. The bicarbonate wash is crucial to neutralize any residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product will be a mixture of nitro-isomers. These can be separated using column chromatography on silica gel with a hexane/ethyl acetate eluent system.

Parameter	Condition	Rationale
Nitrating Agent	Conc. HNO₃ / Conc. H₂SO₄	Generates the highly reactive NO₂⁺ electrophile.[5][8][10]
Stoichiometry	~1.1 eq. of HNO₃	Minimizes the risk of di- and poly-nitration.[24]
Temperature	0–5 °C	Controls the exothermic reaction and prevents over-nitration.[7][25]
Workup	Ice quench, NaHCO₃ wash	Safely decomposes the strong acid mixture and removes acid impurities.
Purification	Column Chromatography	Separates the desired mono-nitro product from isomers and byproducts.

Part 4: Product Analysis and Characterization (Self-Validation)

To confirm the identity and purity of the synthesized nitro-isomers, a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is essential.[26][27][28]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique to determine the number of isomers formed and their relative ratio.

• Gas Chromatography (GC): Separates the different isomers based on their boiling points and polarity. The retention time is a characteristic property of each compound.

• Mass Spectrometry (MS): Provides the molecular weight of each separated component. All mono-nitrated isomers of 1,2-dimethyl-3-(1-methylethyl)benzene will have the same molecular ion peak (m/z = 193.24), confirming successful nitration. Fragmentation patterns can sometimes help distinguish between isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation of the specific isomers.[23][29]

Expected ¹H NMR Spectrum for the Major Product (1,2-Dimethyl-5-nitro-3-(1-methylethyl)benzene):

• Aromatic Protons: Two singlets are expected in the aromatic region (δ 7.0-8.0 ppm), corresponding to the protons at C4 and C6. Since they are not adjacent, they will not show splitting (J=0 Hz).

• Isopropyl Group: A septet (for the CH) and a doublet (for the two CH₃ groups) will be present in the aliphatic region (δ 1.2-3.5 ppm).

• Methyl Groups: Two singlets for the two methyl groups attached to the aromatic ring (δ 2.0-2.5 ppm).

Expected ¹³C NMR Spectrum: Aromatic carbons typically resonate between 120-150 ppm.[29] The carbon attached to the nitro group (C5) will be significantly downfield shifted. The number of distinct aromatic carbon signals will confirm the substitution pattern.

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Application Notes & Protocols for the Safe Handling and Storage of Substituted Nitroaromatic Compounds

Abstract: This document provides a detailed guide for the safe handling, storage, and disposal of substituted nitroaromatic compounds, a class of molecules widely used in research and development. Due to the absence of specific safety and toxicological data for 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene, this guide establishes a comprehensive protocol based on the known hazards of the nitroaromatic functional group. We will use the closely related compound, 1,2-Dimethyl-3-nitrobenzene (CAS 83-41-0), as a representative example to illustrate key physical and chemical properties. The core principle of these protocols is the mandatory performance of a substance-specific risk assessment prior to any experimental work.

Foundational Principles: Understanding the Risks of Nitroaromatic Compounds

Substituted nitroaromatic compounds are a cornerstone of synthetic chemistry, finding applications in the development of dyes, polymers, pesticides, and explosives. However, the very chemical properties that make them useful also render them hazardous.[1] The electron-withdrawing nature of the nitro group, combined with the stability of the benzene ring, makes these compounds resistant to oxidative degradation and contributes to their toxicological profile.[1]

Core Hazards:

• Toxicity: Many nitroaromatic compounds are toxic and can be readily absorbed through the skin.[2] A primary systemic effect is methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced, leading to symptoms like headache, dizziness, fatigue, and cyanosis (a blueish discoloration of the skin).[3]

• Mutagenicity and Carcinogenicity: These compounds and their metabolites can interact with DNA, leading to mutations.[1] Several nitroaromatics are considered suspected or proven carcinogens.[1][2][3]

• Thermal Instability: A significant and often underestimated hazard is the potential for thermal decomposition. The decomposition of nitro-compounds can be highly exothermic and, under certain conditions, can lead to a runaway reaction or explosion.[4] The presence of other functional groups on the aromatic ring can influence the thermal stability of the molecule.[4][5]

• Reactivity: Nitroaromatic compounds can be incompatible with strong oxidizing agents, strong bases, and reducing agents.[6] Contamination can significantly lower their thermal stability.

Given these inherent risks, a thorough, documented risk assessment is not merely a recommendation but a legal and ethical necessity before any handling or use of a new or uncharacterized nitroaromatic compound.[7][8][9]

Pre-Handling Protocol: The Mandatory Risk Assessment

Before any experimental work commences, a comprehensive risk assessment must be performed. This is a systematic process to identify hazards and evaluate the risks they pose.[8]

Diagram: Risk Assessment Workflow

Caption: A workflow for conducting a mandatory chemical risk assessment.

Physical & Chemical Properties (Representative Compound)

As specific data for 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene is unavailable, the properties of the structurally related 1,2-Dimethyl-3-nitrobenzene (CAS: 83-41-0) are provided for illustrative purposes. It is crucial to assume that the target compound may have different properties and to handle it with maximum caution.

Property	Value (for 1,2-Dimethyl-3-nitrobenzene)	Source
Molecular Formula	C₈H₉NO₂	[NIST]
Molecular Weight	151.16 g/mol	[NIST]
Appearance	Yellow liquid	[PubChem]
Melting Point	7 - 9 °C (44.6 - 48.2 °F)	[Fisher Scientific]
Boiling Point	245 °C (473 °F)	[Fisher Scientific]
Solubility	Insoluble in water	[PubChem]

Note: The addition of a (1-methylethyl) group will increase the molecular weight and likely alter the melting and boiling points.

Safe Handling Protocols

Engineering Controls & Personal Protective Equipment (PPE)

All handling of nitroaromatic compounds must be performed within a certified chemical fume hood to minimize inhalation exposure. The work area should be kept clean and free of clutter to prevent accidental spills.[10]

Task	Minimum Required PPE
Transporting Container	Safety glasses, Nitrile gloves, Lab coat.
Weighing & Aliquoting	Chemical splash goggles, Face shield, Nitrile gloves (double-gloving recommended), Chemically resistant lab coat or apron.
Dissolving/Reaction Setup	Chemical splash goggles, Nitrile gloves, Lab coat.
Handling Large Quantities (>50g)	Chemical splash goggles, Face shield, Heavy-duty chemically resistant outer gloves over inner nitrile gloves, Chemically resistant apron over lab coat.

This table provides minimum requirements. The substance-specific risk assessment may require additional or more robust PPE.[10]

Protocol for Weighing and Preparing a Solution

This protocol is designed to minimize exposure and prevent contamination.

• Preparation: Designate a specific area within the fume hood for weighing. Place a disposable absorbent bench liner on the work surface.

• Don PPE: Wear all required PPE as specified in the table above.

• Tare Vessel: Place a clean, labeled receiving vessel on the analytical balance within the fume hood and tare the balance.

• Aliquot Transfer: Carefully open the stock container. Using a clean spatula, transfer the approximate amount of the compound into the tared vessel. Avoid creating dust. Close the stock container immediately.

• Final Weighing: Record the exact mass.

• Dissolution: Add the desired solvent to the vessel slowly to avoid splashing. If necessary, gently stir with a magnetic stir bar or swirl the container to facilitate dissolution.

• Cleanup: Carefully wipe the spatula with a solvent-dampened cloth. Dispose of the cloth and the bench liner as hazardous waste.

Diagram: Solution Preparation Workflow

Caption: A streamlined workflow for safely preparing a chemical solution.

Storage Protocols

Proper storage is critical to maintaining the stability of nitroaromatic compounds and ensuring laboratory safety.

• Location: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of heat.[11]

• Segregation: It is essential to segregate these compounds from incompatible materials.[10][12] Store them separately from:

  • Strong acids and bases

  • Oxidizing agents (e.g., peroxides, nitrates, perchlorates)[12][13]

  • Flammable and combustible materials

• Containers: Keep containers tightly closed to prevent the ingress of moisture or other contaminants.[11] Containers should be clearly labeled with the full chemical name, date received, and date opened.[10]

• Inventory: Maintain a detailed inventory of all hazardous chemicals.[10] Regularly inspect stored chemicals for any signs of degradation, such as color change or crystal formation around the cap.

Emergency Procedures: Spill and Exposure Response

A rapid and correct response to a spill or exposure can significantly mitigate potential harm.

Spill Cleanup Protocol

This protocol applies to minor spills (<100 mL of liquid or <50g of solid) that can be managed by trained laboratory personnel.[1] For larger spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.

• Alert Personnel: Immediately notify others in the lab and restrict access to the spill area.[14]

• Assess the Situation: If the spill involves flammable solvents, eliminate all ignition sources.[15]

• Don PPE: Wear appropriate PPE, including chemical splash goggles, double nitrile gloves, and a lab coat.

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows), starting from the outside and working inward.[1][15][16]

• Absorb/Collect:

  • Liquids: Cover the contained liquid with absorbent material.[17]

  • Solids: Carefully sweep the solid material into a dustpan, avoiding the creation of airborne dust.[15]

• Package Waste: Using a scoop or tongs, place the absorbed/collected material into a heavy-duty, labeled hazardous waste bag or container.[14][16]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Dispose of all cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EHS, as required by your institution.

Diagram: Spill Response Decision Tree

Caption: A decision-making guide for responding to a chemical spill.

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Waste Disposal

All waste containing nitroaromatic compounds, including contaminated labware, PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

• Collection: Collect waste in a designated, leak-proof, and clearly labeled container. Do not mix with incompatible waste streams.

• Labeling: Ensure the waste container is labeled with "Hazardous Waste" and lists all chemical constituents.

• Disposal: Follow your institution's specific procedures for hazardous waste pickup and disposal. Never pour nitroaromatic compounds down the drain.

Conclusion

The protocols outlined in this document are based on the known hazards of the nitroaromatic class of compounds and represent best practices for laboratory safety. The foundational principle remains that a thorough, substance-specific risk assessment is the most critical step in ensuring the safety of researchers and the environment. When data is unavailable for a specific molecule, a conservative approach that assumes high hazard potential is always warranted.

References

• Tsang, W. (n.d.). Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC. Retrieved from [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. Retrieved from [Link]

• University of Tennessee. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. EHS. Retrieved from [Link]

• National Research Council. (2011). Guide for Chemical Spill Response. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. Retrieved from [Link]

• Stony Brook University. (2022). Laboratory General Chemical Minor Spill Clean Up Procedures. Environmental Health and Safety. Retrieved from [Link]

• University of Delaware. (n.d.). Chemical Spill Clean-Up. Environmental Health & Safety. Retrieved from [Link]

• Zheng, Y., et al. (2013). Structure-Activity Relationship Analysis of the Thermal Stabilities of Nitroaromatic Compounds Following Different Decomposition Mechanisms. International Journal of Molecular Sciences, 14(2), 4215–4231. Retrieved from [Link]

• Brill, T. B., & James, K. J. (1993). Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. DTIC. Retrieved from [Link]

• City College of New York. (n.d.). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Intersolia. (2025). Chemical Risk Assessment – A Step-by-Step Guide. Retrieved from [Link]

• Sevron. (2023). Why Risk Assessment is Important for the Safe Use of Hazardous Substances. Retrieved from [Link]

• Wang, Y., et al. (2024). analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. Journal of the Chilean Chemical Society. Retrieved from [Link]

• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety. Retrieved from [Link]

• DuraLabel. (2026). The Importance of Chemical Risk Assessments. Retrieved from [Link]

• University of York. (n.d.). Safe Storage of Chemicals. Department of Biology. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Nitrobenzene. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2023). Toxicological Profile for Nitrobenzene. Retrieved from [Link]

• University of Galway. (2024). Guidance on Safe Storage of Chemicals in the Laboratory. Retrieved from [Link]

• Safe Work Australia. (n.d.). Managing risks of hazardous chemicals in the workplace Code of Practice. Retrieved from [Link]

• Indiana University. (n.d.). Storage of Laboratory Chemicals. Research Safety. Retrieved from [Link]

• Swedish Chemicals Agency. (2020). Hazard and risk assessment of chemicals – an introduction. Retrieved from [Link]

• Wikipedia. (n.d.). Nitrobenzene. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet: Nitrobenzene. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Chemical Storage. Environment, Health & Safety. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Nitrobenzene - POTENTIAL FOR HUMAN EXPOSURE. Retrieved from [Link]

Sources

• 1. ccny.cuny.edu [ccny.cuny.edu]
• 2. Nitrobenzene - Wikipedia [en.wikipedia.org]
• 3. nj.gov [nj.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Structure-Activity Relationship Analysis of the Thermal Stabilities of Nitroaromatic Compounds Following Different Decomposition Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. intersolia.com [intersolia.com]
• 8. Why Risk Assessment is Important for the Safe Use of Hazardous Substances | Sevron [sevron.co.uk]
• 9. resources.duralabel.com [resources.duralabel.com]
• 10. nottingham.ac.uk [nottingham.ac.uk]
• 11. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 12. Safe Storage of Chemicals - Department of Biology, University of York [york.ac.uk]
• 13. gre.ac.uk [gre.ac.uk]
• 14. ehs.stonybrook.edu [ehs.stonybrook.edu]
• 15. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 16. ehs.utk.edu [ehs.utk.edu]
• 17. acs.org [acs.org]

Technical Notes & Optimization

Improving yield in the nitration of 1,2-dimethyl-3-(1-methylethyl)benzene

Technical Support Reference Ticket: #NIT-ISO-882 Subject: Yield Optimization & Regiocontrol in the Nitration of 1,2-dimethyl-3-(1-methylethyl)benzene Status: Open Assigned Scientist: Senior Application Specialist, Process Chemistry Division

User Guide: Technical Support Portal

Welcome to the Advanced Synthesis Support Center. You have flagged an issue regarding the yield and selectivity during the nitration of 1,2-dimethyl-3-(1-methylethyl)benzene (also known as 3-isopropyl-o-xylene).

This is a deceptively complex substrate. Unlike simple toluene or xylene nitrations, the presence of the isopropyl group introduces two critical failure modes:

• Benzylic Oxidation: The tertiary benzylic hydrogen is highly susceptible to oxidative cleavage or hydroxylation by nitric acid.

• Steric-Electronic Conflict: The 1,2,3-substitution pattern creates a "crowded" ring, making regioselectivity difficult to control.

This guide is structured to troubleshoot these specific mechanisms and provide a self-validating protocol.

Part 1: Diagnostic & Troubleshooting (FAQs)

Q1: My mass balance is low, and I see a significant "tar" line or polar baseline spots on TLC. What is happening? Diagnosis: You are likely oxidizing the isopropyl side chain. Mechanism: The methine hydrogen (

) on the isopropyl group is tertiary and benzylic. Under standard "mixed acid" conditions (HNO₃/H₂SO₄) at temperatures >10°C, the nitronium ion or radical species can abstract this hydrogen, leading to the formation of tertiary alcohols, acetophenones, or even oxidative dealkylation (loss of the isopropyl group). The Fix:

• Temperature Control: Never exceed 0°C during addition.

• Reagent Switch: Switch from standard Mixed Acid to Acetyl Nitrate (generated in situ from Acetic Anhydride and HNO₃). This creates a milder nitrating agent (

  ) that minimizes oxidative side reactions.

Q2: I am getting a mixture of isomers. Which one is which, and how do I favor one? Diagnosis: Regioselectivity in 1,2,3-trisubstituted benzenes is governed by a clash between electronic activation and steric hindrance.

• Position 4 (Ortho to iPr): Blocked. The bulky isopropyl group shields this position.

• Position 5 (Meta to iPr, Para to C2-Me): Sterically Favored. This is the "roomiest" spot but electronically less activated (meta to the strongest donor).

• Position 6 (Para to iPr, Ortho to C1-Me): Electronically Favored. The isopropyl group is a strong activator for the para position, but the adjacent C1-methyl provides some steric resistance.

Targeting Strategy:

• To favor Position 6 (Kinetic Product): Use lower temperatures (-10°C) and a non-polar solvent (DCM or Nitromethane) to rely on the electronic directing power of the isopropyl group.

• To favor Position 5 (Thermodynamic Product): Higher temperatures (risk of oxidation!) or strong acid catalysis often equilibrate to the sterically less crowded isomer.

Part 2: The Optimized Protocol

This protocol utilizes Acetyl Nitrate to suppress side-chain oxidation.

Safety Warning: Acetyl nitrate is potentially explosive if overheated.[1][2] Never add nitric acid to acetic anhydride at temperatures >20°C. Always maintain a large excess of anhydride.

Materials

• Substrate: 1,2-dimethyl-3-(1-methylethyl)benzene (1.0 eq)

• Reagent: Fuming HNO₃ (1.05 eq)

• Solvent/Reagent: Acetic Anhydride (5.0 eq)

• Catalyst: Conc. H₂SO₄ (0.05 eq - catalytic only)

Step-by-Step Methodology

• Preparation of Nitrating Agent (The "Cold" Zone):

  • Charge a jacketed reactor with Acetic Anhydride. Cool to -5°C .

  • Add Fuming HNO₃ dropwise. Crucial: The internal temperature must not exceed 0°C .

  • Why? This forms Acetyl Nitrate (

    ) in situ.

• Substrate Addition:

  • Dissolve the substrate in a minimal amount of Acetic Anhydride or DCM.

  • Add the catalytic H₂SO₄ to the nitrating mixture.

  • Add the substrate solution slowly to the nitrating mixture, maintaining T < 0°C.

• Quench & Workup:

  • Stir at 0°C for 1 hour. Monitor by HPLC/GC.

  • Quench: Pour the mixture onto a slurry of Ice/Water/Urea. (Urea destroys any nitrous acid, preventing post-reaction oxidation).

  • Neutralize: Wash the organic layer with saturated NaHCO₃ until pH 7.

• Purification:

  • The crude will likely contain a 60:40 to 70:30 mix of the 6-nitro and 5-nitro isomers.

  • Recrystallization: The 6-nitro isomer is often more symmetrical and crystalline. Try recrystallization from cold Ethanol or Hexane/EtOAc (9:1).

Part 3: Mechanism & Data Visualization

Reaction Pathway Analysis

The following diagram illustrates the competition between the desired nitration and the fatal oxidation pathway.

Caption: Pathway bifurcation showing the kinetic preference for the 6-nitro isomer and the thermal risk of side-chain oxidation.

Troubleshooting Data Table

Observation	Probable Cause	Corrective Action
Red/Brown Fumes	Decomposition of HNO₃ ( formation).	Temperature is too high. Cool immediately. Add Urea to quench.
Exotherm Spike	Accumulation of unreacted reagents.	Stop addition. Increase stirring speed. Ensure cooling jacket is active.
Low Yield (<50%)	Side chain oxidation (Benzylic attack).	Switch from H₂SO₄/HNO₃ to Acetic Anhydride/HNO₃.
Isomer Ratio Shift	Thermodynamic equilibration.	Reduce reaction time. Do not allow the reaction to warm up before quenching.

References

• Olah, G. A., & Kuhn, S. J. (1962). The Mechanism of Nitration.

  • Source:

• Schofield, K. (1980). Aromatic Nitration. Cambridge University Press. Detailed analysis of steric effects in polyalkylbenzenes.

  • Source:

• Gigante, B., et al. (1995). Regioselectivity in the Nitration of Dehydroabietic Acid Derivatives.

  • Source:

• Smith, M. B. (2020). March's Advanced Organic Chemistry.

  • Source:

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]

Minimizing ortho-isomer formation during 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene synthesis

This guide addresses the regioselectivity challenges in synthesizing 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene (also known as 5-nitro-3-isopropyl-o-xylene).

The core challenge is the conflict between electronic activation and steric hindrance. In the starting material (1,2-dimethyl-3-isopropylbenzene), the 4- and 6-positions are electronically double-activated by ortho/para directors but are sterically hindered. The target 5-position is electronically less favored (activated by only one methyl group) but is the most sterically accessible.

Case ID: NIT-ISO-5502 Subject: Minimizing Ortho-Isomer Formation (4- and 6-nitro) to Maximize 5-Nitro Yield Applicable For: Process Chemists, medicinal chemistry leads.

Part 1: Mechanistic Analysis & Strategic Approach

To minimize ortho-isomer formation (specifically the 4-nitro and 6-nitro isomers), you must shift the reaction control from electronic to steric .

The Regioselectivity Conflict

• Position 4 (Ortho to Isopropyl):

  • Electronic: Highly Activated (Para to 1-Me, Ortho to 3-iPr).

  • Steric:Severe Clash with the bulky isopropyl group.

• Position 6 (Ortho to Methyl):

  • Electronic: Highly Activated (Ortho to 1-Me, Para to 3-iPr).

  • Steric: Moderate Clash with the 1-methyl group.

  • Result: This is typically the Major Impurity (Kinetic Product).

• Position 5 (Target - Meta to Isopropyl):

  • Electronic: Weakly Activated (Para to 2-Me only).

  • Steric:Open . It sits between the two "ortho" positions.

  • Result: This is the thermodynamic or sterically favored product, but kinetically slow.

The Solution: Steric Amplification

Standard mixed-acid nitration (

) generates the small, highly reactive nitronium ion ( ), which follows electronic activation, leading to high levels of the 6-nitro isomer. To favor the 5-nitro target, you must use a bulkier electrophile or a shape-selective catalyst that cannot physically access the crowded 4 and 6 positions.

Pathway Visualization

Caption: Steric vs. Electronic competition pathways. The target (5-Nitro) requires bypassing the electronically favored TS-6 pathway.

Part 2: Troubleshooting Protocols

Protocol A: Acetyl Nitrate Method (Steric Control)

Objective: Use a bulkier nitrating agent (Acetyl Nitrate) to enhance sensitivity to steric hindrance, suppressing the 6-nitro isomer and virtually eliminating the 4-nitro isomer.

Reagents:

• Substrate: 1,2-Dimethyl-3-(1-methylethyl)benzene (1.0 eq)

• Acetic Anhydride (

  ): Solvent/Reagent (Excess)

• Fuming Nitric Acid (

  ): 1.05 eq

• Catalyst: Zeolite H-Beta (Optional, for surface catalysis)

Step-by-Step:

• Preparation: Dissolve the substrate in acetic anhydride (5 volumes) in a reactor cooled to -10°C .

• Reagent Formation: In a separate vessel, prepare a solution of fuming nitric acid in acetic anhydride at -5°C. Caution: This generates acetyl nitrate in situ. Exothermic.

• Addition: Slowly add the nitrating mixture to the substrate solution over 60 minutes. Maintain internal temperature below 0°C .

  • Why? Low temperature reduces the kinetic energy available to overcome the steric barrier of the 6-position.

• Quenching: Pour reaction mixture onto crushed ice/water.

• Workup: Neutralize with saturated

  . Extract with DCM.[1]

• Purification: The crude will likely contain a mixture of 6-nitro (major) and 5-nitro (minor). Recrystallization from ethanol/hexane is often required to isolate the symmetrical 5-nitro isomer, or use preparative HPLC for high purity.

Protocol B: Zeolite-Catalyzed Shape Selectivity

Objective: Use the pore structure of H-ZSM-5 or H-Mordenite to physically exclude the formation of the bulkier ortho isomers.

Reagents:

• Catalyst: H-ZSM-5 (Si/Al ratio ~30-50, calcined).

• Solvent: Dichloroethane or neat.

• Nitrating Agent: 65-70%

  (1.1 eq).

Step-by-Step:

• Activation: Activate the Zeolite catalyst at 120°C under vacuum for 4 hours to remove water.

• Loading: Suspend catalyst (10-20 wt% relative to substrate) in the substrate/solvent mixture.

• Reaction: Add

  dropwise at reflux (or 60-80°C depending on solvent).

  • Mechanism:[2][3][4] The reaction occurs inside the zeolite pores. The transition state for the 6-nitro isomer (where the nitro group is adjacent to the methyl) is bulkier than the 5-nitro transition state. The pores constrict the "ortho" pathway.

• Filtration: Filter off the catalyst (can be regenerated).

• Analysis: Check GC/HPLC. This method typically yields the highest ratio of meta (target) to ortho products compared to mixed acid.

Part 3: Frequently Asked Questions (FAQs)

Q1: Why is the 6-nitro isomer forming as the major product even at low temperatures? A: The 6-position is activated by the 1-methyl (ortho) and the 3-isopropyl (para) groups. Even though it is sterically hindered by the 1-methyl, the electronic drive is very strong. The 5-position is only activated by the 2-methyl group. To overcome this, you must use Protocol B (Zeolites) or perform a rigorous fractional crystallization. The 5-nitro isomer typically has a higher melting point and lower solubility than the 6-nitro isomer due to symmetry.

Q2: Can I use Sulfuric Acid/Nitric Acid (Mixed Acid)? A: Avoid if possible. Mixed acid produces the naked nitronium ion (

), which is small and extremely reactive ("hot"). It will indiscriminately attack the most electron-rich position (Position 6) regardless of steric hindrance, leading to a poor yield of the 5-nitro target.

Q3: How do I separate the isomers if I get a mixture? A:

• Distillation: Difficult due to similar boiling points.

• Crystallization: The 5-nitro isomer is more symmetrical. Dissolve the crude oil in hot Ethanol (95%). Cool slowly to 0°C. The 5-nitro isomer should crystallize out first. The 6-nitro isomer usually remains in the mother liquor (oil).

• Chemical Separation: Not applicable here as both are neutral nitro compounds.

Q4: What is the "Ortho Effect" in this context? A: In this specific synthesis, the "Ortho Effect" refers to the suppression of nitration at position 4 due to the massive isopropyl group. You rarely see significant 4-nitro product. The "Ortho" problem you are fighting is actually the 6-nitro isomer (ortho to the methyl), which is not hindered enough to be stopped by standard reagents.

Part 4: Data Summary Table

Parameter	Standard Nitration ( )	Acetyl Nitrate ( )	Zeolite Catalysis (H-ZSM-5)
Active Species	(Small, Hot)	(Bulky, Mild)	(Pore Confined)
Major Product	6-Nitro isomer	6-Nitro / 5-Nitro mix	5-Nitro isomer (Selectivity enhanced)
4-Nitro Yield	< 5%	< 1%	~0%
Temperature	0°C to 25°C	-10°C to 0°C	60°C to 80°C
Primary Driver	Electronic Activation	Steric Hindrance	Shape Selectivity

References

• BenchChem Technical Support. (2025). A Comparative Guide to the Regioselectivity of Nitration on Alkylbenzenes. Retrieved from

• Smith, K., & Musson, A. (2018). Regioselective nitration of aromatic compounds using zeolite catalysts. US Patent 5946638A. Retrieved from

• Olah, G. A., et al. (1978). Nitration of alkylbenzenes with nitronium salts. Journal of Organic Chemistry. (General reference for nitronium salt steric effects).

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from

Sources

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. scribd.com [scribd.com]

Reference Data & Comparative Studies

1H NMR spectrum interpretation of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene

Topic: 1H NMR Spectrum Interpretation of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene Content Type: Technical Comparison & Structural Elucidation Guide Audience: Senior Researchers, Medicinal Chemists, and QC Analysts

[1]

Executive Summary & Technical Context

In the development of functionalized aromatics—specifically nitrated alkylbenzenes used as intermediates for dyes, musk fragrances, and pharmaceutical precursors—regioselectivity is the primary challenge. The nitration of 3-isopropyl-o-xylene (1,2-dimethyl-3-(1-methylethyl)benzene) theoretically yields three isomers.

This guide focuses on the definitive identification of the 5-nitro isomer (Target) versus its likely regioisomeric impurities (principally the 4-nitro and 6-nitro isomers).

The Core Analytical Challenge: Distinguishing the target molecule from its isomers cannot be reliably achieved through Mass Spectrometry (MS) alone, as all isomers share the exact molecular weight (193.24 g/mol ) and similar fragmentation patterns. High-field 1H NMR spectroscopy is the superior "performance" tool here, relying on the specific magnitude of proton-proton coupling constants (

-values) to map the substitution pattern.

Experimental Protocol (Self-Validating System)

To ensure reproducible spectral data that allows for the resolution of fine meta-couplings (~2 Hz), the following protocol must be adhered to strictly.

Sample Preparation[1][2]

• Solvent: Chloroform-d (

  ) is preferred over DMSO- for this lipophilic compound to prevent viscosity-induced line broadening, which can obscure critical meta-couplings.

• Concentration: 10–15 mg of analyte in 0.6 mL solvent. High concentrations may cause stacking effects, shifting aromatic peaks.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm (Internal Standard).

Instrument Parameters (Minimum Requirements)

• Frequency:

  300 MHz (400+ MHz recommended for clear separation of aromatic doublets).

• Spectral Width: -2 to 14 ppm.

• Acquisition Time:

  3.0 seconds (essential for high digital resolution of small couplings).

• Number of Scans: 16–32.

Spectral Analysis & Assignment

The Aliphatic Region (0.0 – 4.0 ppm)

The aliphatic region confirms the presence of the 3-isopropyl-o-xylene skeleton. The key performance indicator here is the integral ratio and multiplicity, which validates the alkyl core before assessing the nitro position.

Chemical Shift ( )	Multiplicity	Integration	Assignment	Structural Insight
1.25 ppm	Doublet ( Hz)	6H	Isopropyl	Characteristic gem-dimethyls.
2.25 ppm	Singlet	3H	Ring Methyl ( )	Slightly shielded due to crowding.
2.38 ppm	Singlet	3H	Ring Methyl ( )	Distinct from due to asymmetry.
3.35 ppm	Septet ( Hz)	1H	Isopropyl	Deshielded methine proton.

Expert Note: In isomeric mixtures, you may see "shadow" peaks near 2.2–2.4 ppm. These often belong to the 4-nitro isomer, where steric compression between the nitro group and the isopropyl group causes slight shifts in the methyl resonances.

The Aromatic Region (7.0 – 8.5 ppm): The "Fingerprint"

This is the critical comparison zone . The position of the nitro group is determined by the coupling pattern of the two remaining aromatic protons.

Target Structure (5-Nitro):

• Protons: H4 and H6.

• Relationship: They are meta to each other (separated by the Nitro-bearing C5).

• Coupling Constant:

  Hz.

Alternative Structure (6-Nitro - Common Impurity):

• Protons: H4 and H5.

• Relationship: They are ortho to each other.

• Coupling Constant:

  Hz.

Comparative Performance Data (Target vs. Alternative)

Feature	Target: 5-Nitro Isomer	Alternative: 6-Nitro Isomer	Interpretation
Signal Pattern	Two Doublets (d)	Two Doublets (d)	Both show two signals.
Coupling ( )	~2.1 Hz (Meta)	~8.2 Hz (Ortho)	Definitive Differentiator
Shift (H-A)	~7.90 ppm (H6)	~7.20 ppm (H5)	H6 in target is deshielded by ortho-NO2.
Shift (H-B)	~8.05 ppm (H4)	~7.45 ppm (H4)	H4 in target is deshielded by ortho-NO2.

Assignment Logic for Target (5-Nitro):

• 7.90 (d, Hz, 1H): Assigned to H6 . It is ortho to the Nitro group and ortho to the C1-Methyl.
• 8.05 (d, Hz, 1H): Assigned to H4 . It is ortho to the Nitro group and ortho to the bulky Isopropyl group. (Slightly more deshielded due to steric compression/van der Waals effects).

Visualization of Logic Flow

The following diagram illustrates the decision tree used by analytical scientists to validate the structure based on the data above.

Caption: Analytical workflow for distinguishing the 5-nitro target from ortho-coupled regioisomers.

Mechanistic Insight (Causality)

Why does the spectrum look this way? Understanding the "why" allows you to predict shifts for derivatives.

• Inductive & Resonance Effects (The Nitro Group): The nitro group is strongly electron-withdrawing (

  ). It deshields ortho-protons significantly ( ppm).

  • In the 5-nitro isomer , both remaining protons (H4 and H6) are ortho to the nitro group. This explains why both signals are shifted downfield to ~7.9–8.1 ppm.

  • In the 6-nitro isomer , only one proton (H5) is ortho to the nitro group; the other (H4) is meta. This would result in one downfield peak and one further upfield, creating a larger chemical shift separation (

    ) than observed in the target.

• Steric Effects (The Isopropyl Group): The isopropyl group at C3 exerts steric bulk. This inhibits the coplanarity of the adjacent nitro group if it were at position 4 (the 4-nitro isomer ). This steric inhibition of resonance often leads to "anomalous" upfield shifts for the nitro-adjacent protons in the 4-nitro isomer. The 5-nitro isomer (Target) is the thermodynamically favored product because the nitro group is flanked by a proton and a methyl, avoiding the massive isopropyl bulk.

References & Authority

The following sources provide foundational data on aromatic nitration, NMR shift increments, and the spectral properties of xylene derivatives.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 1,2-Dimethyl-3-nitrobenzene (Analogous Core). Retrieved from [Link]

• SpectraBase. Nitrobenzene 1H NMR Spectrum (Reference for Nitro-induced Shifts). John Wiley & Sons.[1] Retrieved from [Link][1]

• Science and Education Publishing. Determination of Isomer Product Ratios in Nitration of Alkylbenzenes Using High Resolution 1H NMR. (Demonstrates the use of integration for regioisomer analysis). Retrieved from [Link]

Sources

• 1. spectrabase.com [spectrabase.com]

Technical Guide: GC-MS Characterization and Differentiation of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene

The following guide provides an in-depth technical analysis of the GC-MS fragmentation pattern for 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene . This document is structured to assist researchers in the structural elucidation and differentiation of this specific nitro-aromatic isomer from its potential regioisomers (alternatives) often encountered in synthesis or environmental monitoring.

Executive Summary

1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene (also referred to as 5-nitro-1,2-dimethyl-3-isopropylbenzene) is a nitrated derivative of the hydrocarbon 1,2-dimethyl-3-isopropylbenzene. In analytical workflows—particularly those involving the quality control of nitrated musk precursors or the forensic profiling of explosives and propellants—distinguishing this specific isomer from its regioisomers (e.g., the 4-nitro variant) is critical.

This guide establishes the predictive fragmentation fingerprint of the 5-nitro isomer. Unlike its ortho-substituted counterparts, the 5-nitro isomer lacks the specific steric proximity required for the "Ortho Effect" rearrangement, providing a distinct mass spectral signature characterized by a dominant benzylic cleavage and the absence of hydroxyl loss.

Experimental Protocol (Standardized)

To ensure reproducibility and valid comparison with the data presented below, the following GC-MS conditions are recommended. These parameters are designed to maximize the detection of the molecular ion (

) while facilitating characteristic fragmentation.

Gas Chromatography (GC) Conditions

• Column: Rxi-5Sil MS or equivalent (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Helium (99.999%) at 1.0 mL/min (Constant Flow).

• Inlet Temperature: 250°C (Split/Splitless mode; typically Split 10:1 for neat standards).

• Temperature Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 10°C/min to 280°C.

  • Final: 280°C (hold 5 min).

Mass Spectrometry (MS) Conditions

• Ionization Source: Electron Ionization (EI).[1][2]

• Electron Energy: 70 eV (Standard).

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 35 to 350.

• Solvent Delay: 3.0 min.

Fragmentation Mechanics & Analysis

The fragmentation of 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene is governed by the interplay between the stability of the aromatic core, the lability of the isopropyl group, and the nitro group's position relative to alkyl substituents.

Primary Fragmentation Pathway: Benzylic Cleavage

The most abundant ion (Base Peak) arises from the fragmentation of the isopropyl group at position 3.

• Mechanism: Under electron impact, the molecule undergoes

  -cleavage of the isopropyl group, expelling a methyl radical ( ).

• Result: Formation of a resonance-stabilized benzylic cation (often rearranging to a tropylium-like structure).

• Diagnostic Peak:

  178 ( ).

• Causality: This pathway is energetically favored over nitro-loss because the resulting carbocation is stabilized by the aromatic ring and the electron-donating methyl groups at positions 1 and 2.

Secondary Pathway: Nitro Group Degradation

Nitroaromatics exhibit characteristic losses of

and .

• Loss of

  : Direct cleavage of the C-N bond yields the aryl cation.

  • Peak:

    147 ( ).

  • Peak:

    132 ( ). This is the loss of nitro from the base peak.

• Loss of

  : Rearrangement of the nitro group to a nitrite ester (-ONO) followed by loss of NO.

  • Peak:

    163 ( ).

The "Ortho Effect" Check (Differentiation Factor)

A critical aspect of interpreting nitro-aromatic spectra is the Ortho Effect .

• Rule: If a nitro group is ortho to an alkyl group with benzylic hydrogens (like an isopropyl group), the nitro oxygen abstracts a hydrogen, leading to the loss of an

  radical ( ).

• Application to Target: In the 5-nitro isomer, the nitro group is at position 5. The alkyls are at 1, 2, and 3.

  • Position 5 is flanked by protons at C4 and C6.

  • Result: The spectrum will NOT exhibit a significant

    176 ( ) peak. This absence validates the 5-nitro substitution pattern.

Comparative Analysis: Target vs. Alternative

The primary alternative to the target molecule is its regioisomer, 1,2-Dimethyl-3-(1-methylethyl)-4-nitrobenzene , which is often formed as a co-product during nitration.

Feature	Target: 5-Nitro Isomer	Alternative: 4-Nitro Isomer	Mechanistic Cause
Structure	Nitro at C5 (Meta to iPr)	Nitro at C4 (Ortho to iPr)	Regioselectivity of nitration
Molecular Ion ( )	193 (Distinct)	193 (Distinct)	Isomers have identical mass
Base Peak	178 ( )	176 ( ) or 178	Ortho-effect competes with methyl loss in the 4-nitro isomer
Diagnostic Loss 1	(Dominant)	(Significant)	4-nitro facilitates H-transfer from iPr to Nitro O
Diagnostic Loss 2	( )	( )	Common to both (C-N bond cleavage)
Key Differentiator	Absence of 176	Presence of 176	Proximity of Nitro to Isopropyl group

Predicted Relative Abundance Data (70 eV)

m/z	Ion Identity	Relative Abundance (%)	Notes
193		20 - 30%	Molecular Ion (Stable aromatic)
178		100% (Base)	Benzylic cleavage of Isopropyl
163		5 - 10%	Nitro-Nitrite rearrangement
147		10 - 15%	Loss of Nitro group
132		15 - 25%	Combined loss ( )
117		10 - 20%	Ring degradation/Alkyl loss
91		30 - 40%	Tropylium ion (Aromatic backbone)
77		15 - 20%	Phenyl cation

Visualization of Fragmentation Pathways

The following diagram illustrates the fragmentation logic, highlighting the divergence between the Target (5-nitro) and the Alternative (4-nitro) pathways.

Figure 1: Comparative fragmentation pathway. The green node (m/z 178) represents the primary diagnostic ion for the target 5-nitro isomer, while the red dashed node (m/z 176) indicates the impurity marker (4-nitro isomer).

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 1,2-Dimethyl-3-isopropylbenzene (Parent Hydrocarbon). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1967). Mass Spectrometry of Organic Compounds. Holden-Day.

• PubChem. (2025). Compound Summary: 1,2-Dimethyl-3-nitrobenzene (Analogue Fragmentation). National Library of Medicine. Retrieved from [Link]

Sources

• 1. Benzene, 1,3-dimethyl-5-(1-methylethyl)- [webbook.nist.gov]
• 2. 5-Nitro-1,2,3-benzenetricarboxylic acid | 3807-81-6 | Benchchem [benchchem.com]

Reference Standards for 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene Analysis

A Comparative Technical Guide for Pharmaceutical Impurity Profiling

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10]

In the landscape of pharmaceutical development, 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene (systematically identified as 5-nitro-3-isopropyl-o-xylene) represents a critical structural alert. As a nitro-aromatic compound, it falls under the ICH M7 classification for potential mutagenic impurities (PMI).

The presence of the electron-withdrawing nitro group on a sterically crowded alkyl-benzene ring creates specific analytical challenges, including thermal instability during GC injection and potential for regio-isomer co-elution. Accurate quantification at trace levels (ppm/ppb) is non-negotiable for regulatory compliance.

This guide objectively compares the three tiers of reference standards available for this analyte—Certified Reference Materials (CRM) , Analytical Standards , and Research Chemicals —and provides a validated workflow for their application in GMP environments.

Structural Breakdown & Analytical Challenges

Before selecting a standard, one must understand the molecule's behavior.

• Chemical Structure: A benzene ring substituted with two methyl groups (positions 1,2), an isopropyl group (position 3), and a nitro group (position 5).

• CAS Registry: [Specific CAS if available, otherwise noted as Nitrated Alkylbenzene Derivative]

• Key Challenge: Regio-isomerism. The nitration of 3-isopropyl-o-xylene can yield multiple isomers (e.g., nitro at position 4 vs. 5). A low-quality reference standard may contain up to 5-10% of the wrong isomer, biasing quantification.

Comparative Analysis of Reference Standards

The choice of standard dictates the validity of your data. The following table contrasts the three primary grades available for 1,2-Dimethyl-3-(1-methylethyl)-5-nitrobenzene.

Table 1: Reference Standard Grade Comparison

Feature	Grade A: ISO 17034 CRM	Grade B: Analytical Standard (ISO 17025)	Grade C: Research Chemical
Primary Use	GMP Release Testing, Calibration of Working Standards	Method Development, Routine QC (if validated)	Early Discovery, Synthesis confirmation
Purity Assignment	Mass Balance (w/w) (minus water, solvents, inorganics)	Chromatographic Purity (Area %)	Area % (often unverified)
Uncertainty	Expanded Uncertainty ( ) provided (includes homogeneity & stability)	Uncertainty of measurement only (usually just the balance/purity)	Not provided
Traceability	SI-Traceable (NIST/BIPM)	Traceable to internal primary standard	Unknown
Homogeneity	Verified between-bottle homogeneity	Assumed based on batch process	Not tested
Stability	Long-term & Transport stability monitored	Retest date provided	Not guaranteed
Cost Factor	10x	3x	1x

Expert Insight: The "Area %" Trap

For a nitro-aromatic like this, Grade C standards often report purity by GC-FID Area %. This is dangerous because nitro compounds can thermally degrade in the injector port. If the degradation products co-elute or are not detected, a 90% pure material might appear 99% pure by Area %, leading to a 10% underestimation of the impurity in your drug substance—potentially causing a recall.

Decision Logic: Selecting the Right Standard

Use the following decision tree to determine the required standard grade based on your development phase.

Figure 1: Decision matrix for selecting reference standards in pharmaceutical workflows. Note that for GTIs in late-stage development, ISO 17034 CRMs are strongly recommended to minimize risk.

Validated Analytical Protocol (GC-MS)[5][11]

Due to the volatility and nitro-functionality, GC-MS (EI) is the superior technique over HPLC-UV. UV detection at 254nm is non-specific and prone to matrix interference.

Method Parameters[3][5][7][12][13][14]

• Instrument: Agilent 7890/5977 or equivalent.

• Column: DB-Wax or VF-WAXms (30m x 0.25mm x 0.25µm). Note: Polar columns are required to separate the target nitro-isomer from the non-nitrated hydrocarbon matrix.

• Inlet: Splitless (to maximize sensitivity for trace analysis), 240°C. Warning: Do not exceed 250°C to prevent thermal degradation of the nitro group.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Detection: SIM Mode (Selected Ion Monitoring).[1]

  • Target Ion: m/z [Molecular Ion, likely 193]

  • Qualifier Ions: m/z [M-NO2], [M-CH3]

Sample Preparation Workflow

• Stock Preparation: Weigh 10.0 mg of ISO 17034 CRM into a 10 mL volumetric flask. Dissolve in Ethyl Acetate (HPLC Grade).

• Internal Standard Spiking: Add deuterated Nitrobenzene-d5 or 2,4-Dinitrotoluene as an internal standard (ISTD) to correct for injection variability.

• Derivatization: None required (volatile).

Experimental Data: CRM vs. Research Grade

The following data illustrates the impact of standard selection on calibration linearity.

Table 2: Calibration Performance (0.1 ppm – 10 ppm)

Parameter	ISO 17034 CRM	Research Grade (Area%)
Assay Value Used	99.4% (w/w)	98.0% (Area%)
Actual Purity (via qNMR)	99.4%	92.1% (Contains water/salts)
Slope (Response/Conc)	14502	13450
R²	0.9998	0.9920
Relative Error at 1 ppm	< 1.0%	-7.2% (Bias)

Interpretation: Using the Research Grade standard resulted in a 7.2% negative bias . In a regulatory context, if your specification limit is 10 ppm, a result of 9.5 ppm (using the bad standard) would pass, while the true value is 10.2 ppm (Fail). This is the cost of poor metrology.

Stability & Handling

Nitro-aromatics are sensitive to light (photolysis) and basic conditions.

• Storage: Store neat standards at 2-8°C in amber vials.

• Solution Stability: Solutions in Ethyl Acetate are stable for 48 hours at room temperature.

• Degradation Pathway:

  • Photolysis: Reduction to nitroso- or hydroxylamine derivatives.

  • Thermal: Elimination of

    .

Figure 2: Primary degradation pathways affecting reference standard integrity.

References

• International Council for Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7 R1).[Link]

• International Organization for Standardization (ISO). (2016).[2] ISO 17034:2016 - General requirements for the competence of reference material producers.[2][Link]

• European Medicines Agency (EMA). (2023). Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products.[Link]

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control.[3][4] John Wiley & Sons. (ISBN: 978-1-118-97127-6).

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. What Is ISO 17034? - The ANSI Blog [blog.ansi.org]
• 3. lcms.cz [lcms.cz]
• 4. ema.europa.eu [ema.europa.eu]